Cas no 90176-75-3 (2-Propanone, 1-chloro-3-(4-methylphenyl)-1-[3-(trifluoromethyl)phenyl]-)

• Product Name: 2-Propanone, 1-chloro-3-(4-methylphenyl)-1-[3-(trifluoromethyl)phenyl]-
• CAS No: 90176-75-3
• MF: C₁₇H₁₄ClF₃O
• MW: 326.740674495697
• CID: 792523
• PubChem ID: 13237483
• Update Time: 2025-04-19

2-Propanone, 1-chloro-3-(4-methylphenyl)-1-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-chloro-3-(4-methylphenyl)-1-[3-(trifluoromethyl)phenyl]-
• 1-chloro-3-(4-methylphenyl)-1-[3-(trifluoromethyl)phenyl]propan-2-one
• DTXSID10530984
• 90176-75-3

• Inchi： 1S/C17H14ClF3O/c1-11-5-7-12(8-6-11)9-15(22)16(18)13-3-2-4-14(10-13)17(19,20)21/h2-8,10,16H,9H2,1H3
• InChI Key： OXSCBIPOURQXQA-UHFFFAOYSA-N
• SMILES： ClC(C(CC1C=CC(C)=CC=1)=O)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 326.0685272g/mol
• Monoisotopic Mass: 326.0685272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų